Cas no 1803580-82-6 (1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)cyclobutane-1-carbonitrile
• CAS No: 1803580-82-6
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 4615906
• PubChem ID: 75524961
• Update Time: 2025-05-20

1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)cyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 1-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-

• Inchi： 1S/C13H10N2O2/c14-8-13(6-3-7-13)15-11(16)9-4-1-2-5-10(9)12(15)17/h1-2,4-5H,3,6-7H2
• InChI Key： AOMHWFZICCVJLJ-UHFFFAOYSA-N
• SMILES： C1(N2C(=O)C3=C(C2=O)C=CC=C3)(C#N)CCC1

Additional information on 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)cyclobutane-1-carbonitrile

1-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Cyclobutane-1-Carbonitrile: A Comprehensive Overview

1-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Cyclobutane-1-Carbonitrile, also known by its CAS number 1803580-82-6, is a complex organic compound with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing chemical properties and promising biological activity. The molecule consists of a cyclobutane ring fused with a carbonitrile group and an isoindole moiety, making it a valuable subject for both academic and industrial research.

The isoindole ring system in this compound plays a crucial role in its reactivity and functionality. Isoindoles are known for their versatility in organic synthesis and have been extensively studied for their potential in drug discovery. Recent studies have highlighted the ability of isoindole-containing compounds to act as inhibitors of certain enzymes, making them attractive candidates for therapeutic interventions. For instance, researchers have explored the use of isoindole derivatives in targeting kinases involved in cancer progression, demonstrating their potential as anti-cancer agents.

The cyclobutane ring in 1-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Cyclobutane-1-Carbonitrile adds another layer of complexity to the molecule. Cyclobutane rings are known for their strained geometry, which can enhance reactivity under certain conditions. This strain can be harnessed in synthetic chemistry to facilitate reactions that would otherwise be challenging to achieve. Recent advancements in cyclobutane chemistry have opened new avenues for the synthesis of complex molecules, including those with potential pharmacological activity.

The carbonitrile group attached to the cyclobutane ring further enhances the compound's versatility. Cyanide groups are known for their ability to participate in various types of bonding interactions, including hydrogen bonding and metal coordination. This makes them valuable in the design of molecules with specific binding affinities or catalytic properties. In recent years, researchers have utilized cyanide-containing compounds in the development of new materials and catalysts, underscoring their importance in modern chemistry.

From a synthetic standpoint, the preparation of 1-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Cyclobutane-1-Carbonitrile involves a series of carefully designed reactions. The construction of the isoindole ring typically requires multicomponent reactions or stepwise synthesis involving coupling agents. The integration of the cyclobutane ring often involves ring-closing metathesis or other methods that exploit the inherent reactivity of strained systems. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for further exploration into related compounds.

Beyond its synthetic appeal, this compound has shown promise in biological assays. Initial studies suggest that it may exhibit selective activity against certain cellular targets, making it a candidate for further investigation in disease models. The combination of an isoindole moiety with a cyclobutane-carbonitrile system creates a unique pharmacophore that could interact with proteins in novel ways. As research progresses, it is anticipated that this compound will contribute to our understanding of structure-function relationships in medicinal chemistry.

In conclusion, 1-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Cyclobutane-1-Carbonitrile, CAS number 1803580-82-6, represents a fascinating intersection of organic synthesis and biological activity. Its complex structure offers opportunities for both fundamental research and applied development. As scientists continue to explore its properties and potential applications, this compound stands as a testament to the boundless creativity and innovation within the chemical sciences.